![molecular formula C8H7IN2O B1442217 4-Iodo-5-methoxy-1H-pyrrolo[2,3-B]pyridine CAS No. 926004-74-2](/img/structure/B1442217.png)
4-Iodo-5-methoxy-1H-pyrrolo[2,3-B]pyridine
Overview
Description
4-Iodo-5-methoxy-1H-pyrrolo[2,3-B]pyridine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities, including anticancer, antiviral, and antibacterial properties.
Scientific Research Applications
Cancer Therapeutics: FGFR Inhibitors
4-Iodo-5-methoxy-1H-pyrrolo[2,3-B]pyridine: derivatives have shown potent inhibitory activity against Fibroblast Growth Factor Receptors (FGFRs) , which are critical in various types of cancers . Abnormal activation of FGFR signaling pathways is associated with the progression and development of several cancers, including breast, lung, prostate, bladder, and liver cancer. Targeting FGFRs is thus an attractive strategy for cancer therapy.
Breast Cancer Treatment
Specific derivatives of 4-Iodo-5-methoxy-1H-pyrrolo[2,3-B]pyridine, such as compound 4h , have been reported to inhibit the proliferation of breast cancer 4T1 cells and induce apoptosis . Additionally, these compounds significantly inhibited the migration and invasion of 4T1 cells, suggesting their potential as lead compounds in breast cancer treatment.
Lead Compound Optimization
Due to its low molecular weight and potent FGFR inhibitory activity, 4-Iodo-5-methoxy-1H-pyrrolo[2,3-B]pyridine derivatives are considered appealing lead compounds beneficial for subsequent optimization in drug development .
Signal Transduction Pathway Studies
The FGF–FGFR axis is involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes. Studying 4-Iodo-5-methoxy-1H-pyrrolo[2,3-B]pyridine derivatives can provide insights into these pathways and their role in physiological and pathological conditions .
Angiogenesis Research
Angiogenesis, the formation of new blood vessels, is a process regulated by the FGF–FGFR axis. Research into 4-Iodo-5-methoxy-1H-pyrrolo[2,3-B]pyridine derivatives can contribute to understanding and potentially controlling angiogenesis, which is crucial in cancer progression and wound healing .
Drug Resistance Mechanisms
The activation of FGFR-dependent signaling pathways can facilitate cancer initiation, progression, and resistance to cancer therapy. Investigating the effects of 4-Iodo-5-methoxy-1H-pyrrolo[2,3-B]pyridine derivatives can help in understanding the mechanisms behind drug resistance in cancer cells .
Development of FGFR Isoform-Specific Inhibitors
The FGFR family has four distinct isoforms (FGFR1–4), each found across various tissue types and expressed under different conditions. Developing isoform-specific inhibitors using 4-Iodo-5-methoxy-1H-pyrrolo[2,3-B]pyridine derivatives can lead to more targeted and effective cancer treatments .
Clinical Investigation of FGFR Inhibitors
Currently, FGFR inhibitors are under clinical investigation for the treatment of various cancers. The research and development of new inhibitors based on 4-Iodo-5-methoxy-1H-pyrrolo[2,3-B]pyridine derivatives can contribute to this growing field of cancer therapeutics .
properties
IUPAC Name |
4-iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IN2O/c1-12-6-4-11-8-5(7(6)9)2-3-10-8/h2-4H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXRHPWNAHWJKHD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C2C(=C1I)C=CN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701267046 |
Source
|
| Record name | 4-Iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701267046 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Iodo-5-methoxy-1H-pyrrolo[2,3-B]pyridine | |
CAS RN |
926004-74-2 |
Source
|
| Record name | 4-Iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=926004-74-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701267046 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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